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Compound of Interest

Compound Name: Butobarbital-d5

Cat. No.: B15292491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and analysis of

Butobarbital-d5 solutions, a critical internal standard for the quantification of butabarbital in

various analytical applications.

Overview and Physicochemical Properties
Butobarbital-d5 is the deuterated analog of butabarbital, a short-acting barbiturate. Its use as

an internal standard in mass spectrometry-based assays is preferred due to its chemical

similarity to the analyte, which helps to correct for variations in sample preparation and

instrument response.

Table 1: Physicochemical Properties of Butobarbital-d5
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Property Value

Chemical Name 5-sec-butyl-5-(ethyl-d5)-barbituric acid

Molecular Formula C₁₀H₁₁D₅N₂O₃

Molecular Weight 217.28 g/mol

Appearance White to off-white solid

Storage (Neat Solid) -20°C

Stability (Neat Solid) ≥ 2 years at -20°C[1]

Preparation of Butobarbital-d5 Stock Solution (1
mg/mL) from Neat Solid
This protocol outlines the procedure for preparing a 1 mg/mL stock solution of Butobarbital-d5
in methanol.

Materials:

Butobarbital-d5 neat solid

Methanol (HPLC or LC-MS grade)

Analytical balance (readable to at least 0.01 mg)

Class A volumetric flask (e.g., 10 mL)

Spatula

Weighing paper or boat

Pipettes

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves

Protocol:
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Preparation: Ensure the analytical balance is calibrated and level. Place a clean weighing

boat on the balance and tare.

Weighing: Carefully weigh the desired amount of Butobarbital-d5 neat solid. For a 1 mg/mL

solution in a 10 mL volumetric flask, weigh 10.0 mg.

Dissolution: Quantitatively transfer the weighed solid into the 10 mL volumetric flask. Use a

small amount of methanol to rinse the weighing boat and spatula to ensure all the solid is

transferred.

Solubilization: Add approximately 5-7 mL of methanol to the volumetric flask. Gently swirl the

flask to dissolve the solid completely.

Final Volume Adjustment: Once the solid is fully dissolved, bring the solution to the final

volume of 10 mL with methanol.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Labeling and Storage: Transfer the solution to a labeled, amber glass vial. Store at -20°C.

Solubility of Butabarbital
The solubility of the non-deuterated form, butabarbital, provides a strong indication of the

solubility of Butobarbital-d5.

Table 2: Solubility of Butabarbital in Various Solvents

Solvent Solubility

Methanol Freely soluble[2]

Ethanol Freely soluble

Chloroform Soluble

Water Sparingly soluble

Acetonitrile Data not available
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Storage Conditions and Stability of Butobarbital-d5
Solutions
Proper storage is crucial to maintain the integrity and concentration of Butobarbital-d5
solutions.

Table 3: Recommended Storage and Stability of Butobarbital-d5 Solutions

Solvent Storage Temperature Stability

Methanol -20°C ≥ 1 year[1]

Methanol 2-8°C Data not available

Methanol Room Temperature Data not available

It is strongly recommended to perform periodic stability assessments, especially for solutions

stored at temperatures other than -20°C or in solvents other than methanol.

Experimental Protocol: Verification of Concentration
and Stability Assessment by LC-MS/MS
This protocol describes a method for verifying the concentration of a freshly prepared

Butobarbital-d5 solution and for assessing its stability over time.

5.1. Materials and Reagents:

Butobarbital-d5 solution (prepared as in Section 2)

Butabarbital certified reference material (CRM)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Deionized water (18.2 MΩ·cm)
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LC-MS/MS system with an electrospray ionization (ESI) source

5.2. Preparation of Calibration Standards and Quality Control Samples:

Prepare a stock solution of Butabarbital CRM in methanol at a concentration of 1 mg/mL.

Prepare a series of calibration standards by serially diluting the Butabarbital stock solution

with methanol to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

Prepare quality control (QC) samples at low, medium, and high concentrations (e.g., 5, 50,

and 500 ng/mL) from the Butabarbital stock solution.

Prepare a working solution of the Butobarbital-d5 internal standard by diluting the prepared

stock solution (from Section 2) to a fixed concentration (e.g., 100 ng/mL) in the mobile

phase.

5.3. LC-MS/MS Method:

LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to achieve good peak shape and separation. For example:

0-0.5 min: 5% B

0.5-3.0 min: 5-95% B

3.0-4.0 min: 95% B

4.0-4.1 min: 95-5% B

4.1-5.0 min: 5% B

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL
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MS Ionization Mode: Negative Electrospray Ionization (ESI-)

MRM Transitions:

Butabarbital: Q1 211.1 -> Q3 168.1

Butobarbital-d5: Q1 216.1 -> Q3 173.1

5.4. Sample Analysis:

For concentration verification of a newly prepared Butobarbital-d5 solution, analyze it as an

unknown sample against the calibration curve.

For stability testing, store aliquots of the Butobarbital-d5 solution under the desired

conditions (e.g., -20°C, 4°C, room temperature). At specified time points (e.g., 1, 3, 6, 12

months), analyze the stored solutions alongside freshly prepared calibration standards and

QC samples.

5.5. Data Analysis and Acceptance Criteria:

Concentration Verification: The calculated concentration of the newly prepared Butobarbital-
d5 solution should be within ±10% of the nominal concentration.

Stability Assessment: The mean concentration of the stored stability samples should be

within ±15% of the initial concentration.

Diagrams

Solution Preparation Storage

Weigh Butobarbital-d5
Neat Solid Dissolve in Methanol Adjust to Final Volume Homogenize Solution Store at -20°C

in Amber Vial

Click to download full resolution via product page

Caption: Workflow for Butobarbital-d5 solution preparation.
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Experiment Setup Analysis at Time Points

Prepare Butobarbital-d5
Solution Aliquot into VialsTime=0, 1, 3... months Store at Different

Conditions
Time=0, 1, 3... months LC-MS/MS AnalysisTime=0, 1, 3... months Compare to Initial

Concentration

Click to download full resolution via product page

Caption: Workflow for Butobarbital-d5 stability testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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